![molecular formula C9H20N2O B1386268 2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol CAS No. 23008-88-0](/img/structure/B1386268.png)
2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol
Overview
Description
“2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol” is a compound that contains a piperidine ring, which is a common moiety in many alkaloid natural products and drug candidates . Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs . The synthesis of position isomeric piperidones and their derivatives has been a focus of considerable efforts . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives have been synthesized .Molecular Structure Analysis
The molecular formula of “2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol” is C8H18N2O . The structure includes a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are known to exhibit varied biological properties such as antimicrobial, antioxidant, antitumor, cytotoxic, analgesic, anticancer, anti-HIV, etc . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
The molecular weight of “2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol” is 158.24 g/mol . Other computed properties include a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3 .Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which include 2-[methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . They are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Piperidine derivatives are known to have diverse biological activities . They are involved in various biological and pharmacological activities, including hydrogenation, cyclization, cycloaddition, annulation, and amination .
Pharmacokinetics
The compound’s molecular weight is 15725, and it has a predicted density of 0921±006 g/cm3 . Its boiling point is predicted to be 249.7±15.0 °C .
Result of Action
Piperidine derivatives are known to have diverse biological activities .
properties
IUPAC Name |
2-[methyl-(1-methylpiperidin-4-yl)amino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O/c1-10-5-3-9(4-6-10)11(2)7-8-12/h9,12H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWPINHOEXHUDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Methyl-(1-methyl-piperidin-4-yl)-amino]-ethanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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